Cas no 61718-56-7 (1-Pentanone, 5-ethoxy-1-[4-(methylthio)phenyl]-)

• Product Name: 1-Pentanone, 5-ethoxy-1-[4-(methylthio)phenyl]-
• CAS No: 61718-56-7
• MF: C₁₄H₂₀O₂S
• MW: 252.372403144836
• CID: 468553
• PubChem ID: 20361878
• Update Time: 2025-04-19

1-Pentanone, 5-ethoxy-1-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 5-ethoxy-1-[4-(methylthio)phenyl]-
• 5-ethoxy-1-(4-methylsulfanylphenyl)pentan-1-one
• 61718-56-7
• 5-ETHOXY-1-[4-(METHYLSULFANYL)PHENYL]PENTAN-1-ONE
• DTXSID10606057

• Inchi： 1S/C14H20O2S/c1-3-16-11-5-4-6-14(15)12-7-9-13(17-2)10-8-12/h7-10H,3-6,11H2,1-2H3
• InChI Key： KKUNBIOUPQSXKQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCCCOCC)=O

Computed Properties

• Exact Mass: 252.1185
• Monoisotopic Mass: 252.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3